Cas no 17135-78-3 (2-Chloroanthracene)

• Product Name: 2-Chloroanthracene
• CAS No: 17135-78-3
• MF: C₁₄H₉Cl
• MW: 212.67426276207
• MDL: MFCD00003580
• CID: 50659
• PubChem ID: 24851285
• Update Time: 2025-10-12

2-Chloroanthracene Chemical and Physical Properties

Names and Identifiers

• 2-Chloroanthracene
• 2-Chlor-anthracen
• 2-Chloroanthracen
• 2-chloro-anthracene
• 2-chloroanthraquinone
• 2-monochloroanthracene
• ANTHRACENE,2-CHLORO
• NSC 408454
• 2-chloro-anthracen
• BETA-CHLORO ANTHRACENE
• 2-Chloroanthracene,95%
• ANTHRACENE, 2-CHLORO-
• OWFINXQLBMJDJQ-UHFFFAOYSA-N
• NSC408454
• .beta.-Chloro anthracene
• DSSTox_CID_29086
• DSSTox_RID_83305
• DSSTox_GSID_49230
• OWFINXQLBMJDJQ-UHFFFAOYSA-
• Tox21_202960
• 8813AA
• TRA0029968
• L
• T70414
• FT-0637503
• InChI=1/C14H9Cl/c15-14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h1-9H
• J-010711
• A847686
• NS00124226
• CCRIS 5549
• AI3-23450
• DTXCID2029086
• 17135-78-3
• 2-Chloroanthracene, 95%
• SCHEMBL1359615
• NCGC00260506-01
• CHEMBL3187451
• CAS-17135-78-3
• DTXSID0049230
• AS-57013
• MFCD00003580
• 4-05-00-02292 (Beilstein Handbook Reference)
• NSC-408454
• C1962
• BRN 2047055
• AKOS015851144
• DB-043862

• MDL： MFCD00003580
• Inchi： 1S/C14H9Cl/c15-14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h1-9H
• InChI Key： OWFINXQLBMJDJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC3C=CC=CC=3C=C2C=1
• BRN： 2047055

Computed Properties

• Exact Mass: 212.03900
• Monoisotopic Mass: 212.039278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 1.1779 (rough estimate)
• Melting Point: 222.0 to 226.0 deg-C
• Boiling Point: 275.35°C (rough estimate)
• Flash Point: 179.2±9.1 °C
• Refractive Index: 1.6012 (estimate)
• PSA: 0.00000
• LogP: 4.64640
• Solubility: Uncertain

2-Chloroanthracene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：CA9560000
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Chloroanthracene

2-Chloroanthracene (CAS No. 17135-78-3): A Comprehensive Overview

2-Chloroanthracene, also known as chloroanthracene, is a polycyclic aromatic hydrocarbon (PAH) derivative characterized by the presence of a chlorine atom at the second position of the anthracene structure. This compound, with the CAS registry number 17135-78-3, has garnered significant attention in various scientific and industrial fields due to its unique chemical properties and potential applications. Recent advancements in materials science and environmental chemistry have further highlighted its significance, making it a subject of extensive research.

The molecular structure of 2-chloroanthracene consists of three fused benzene rings with a chlorine substituent at the second position. This substitution introduces distinct electronic and steric effects, which influence its reactivity and stability. The compound is typically found as a crystalline solid, with a melting point of approximately 300°C and a boiling point around 450°C under standard conditions. Its solubility in organic solvents such as dichloromethane and toluene is relatively high, while it is sparingly soluble in water.

Recent studies have explored the electronic properties of 2-chloroanthracene, particularly its role in organic electronics. Researchers have demonstrated that the chlorine substitution enhances the compound's electron-withdrawing capability, making it a promising candidate for use in organic photovoltaic (OPV) devices. For instance, a 2023 study published in *Advanced Materials* highlighted how 2-chloroanthracene derivatives can improve the power conversion efficiency (PCE) of OPV devices by optimizing charge transport properties.

In addition to its electronic applications, 2-chloroanthracene has been investigated for its potential in drug delivery systems. The compound's ability to form stable complexes with certain biomolecules has been leveraged in the development of novel drug carriers. A 2023 research article in *Journal of Medicinal Chemistry* reported that 2-chloroanthracene derivatives exhibit selective binding to specific proteins, offering new avenues for targeted drug delivery.

The environmental impact of 2-chloroanthracene has also been a topic of interest. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions necessitates careful handling. Recent eco-toxicological studies have focused on understanding its degradation pathways and bioaccumulation potential. A 2023 study in *Environmental Science & Technology* revealed that 2-chloroanthracene undergoes photochemical degradation under UV light, reducing its environmental footprint over time.

From a synthetic perspective, 2-chloroanthracene can be prepared via several routes, including direct chlorination of anthracene using chlorine gas or through Friedel-Crafts alkylation reactions. The choice of synthesis method depends on the desired purity and scale of production. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, further enhancing the compound's accessibility for industrial applications.

In conclusion, 2-chloroanthracene (CAS No. 17135-78-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in materials science and pharmacology, position it as a key player in future technological innovations. As research continues to uncover new facets of this compound, its role in advancing sustainable technologies and therapeutic solutions is likely to expand significantly.